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Compound of Interest

Compound Name: 3-Oxocyclopentanecarboxylic acid

Cat. No.: B171403

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Oxocyclopentanecarboxylic acid, identified by CAS number 98-78-2, is a versatile
bifunctional organic compound featuring a five-membered cyclopentanone ring substituted with
a carboxylic acid group at the 3-position.[1] This unique arrangement of a ketone and a
carboxylic acid makes it a valuable building block and intermediate in organic synthesis. Its
utility is particularly notable in the synthesis of complex molecules, including pharmaceuticals
and agrochemicals, where the two functional groups allow for a wide range of chemical
transformations.[1] This guide provides a comprehensive overview of its chemical properties,
synthesis, spectral data, and applications, with a focus on its relevance in drug development.

Chemical and Physical Properties

3-Oxocyclopentanecarboxylic acid is typically a white to off-white crystalline solid.[2][3] It is a
moderately weak acid, a characteristic dictated by its carboxylic acid functional group.[3] The
compound's bifunctionality influences its solubility and reactivity, making it a subject of interest
for various synthetic applications.[1]

Table 1: Physical and Chemical Properties of 3-Oxocyclopentanecarboxylic acid
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Property Value Source(s)
CAS Number 98-78-2 [4]
Molecular Formula CeHgO3 [4]
Molecular Weight 128.13 g/mol [41[5]
Appearance White to almost white e
powder/crystal

Melting Point 59-62 °C (lit.) [2][6]
Boiling Point 150 °C / 1.5 mmHg (lit.) [2][7]

pKa (Predicted) 4.62 +0.20 [31[7]
Density (Predicted) 1.314 £ 0.06 g/cm3 [31[7]

3-oxocyclopentane-1-
IUPAC Name ] ] [4]
carboxylic acid

Cyclopentanone-3-carboxylic
acid, 3-

Synonyms _ [1][4]
ketocyclopentanecarboxylic

acid

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-
Oxocyclopentanecarboxylic acid. The following table summarizes key spectroscopic
information.

Table 2: Spectroscopic Data for 3-Oxocyclopentanecarboxylic acid
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Spectroscopy Data Source(s)

A digitized spectrum is
available from the Coblentz

Infrared (IR) Spectrum ) ] [8]
Society's collection, measured

on a solid (KBr disc).

INChI=1S/C6H803/c7-5-2-1-

InChl
4(3-5)6(8)9/h4H,1-3H2,(H,8,9)
RDSNBKRWKBMPOP-
InChlKey
UHFFFAOYSA-N
SMILES OC(=0)C1CccCcC(=0)C1

Synthesis and Experimental Protocols

A common and efficient method for synthesizing the core ring structure of this and related
compounds is the Dieckmann condensation.[9][10] This is an intramolecular Claisen
condensation of a diester to form a cyclic -keto ester.[10]

Experimental Protocol: Synthesis via Dieckmann
Condensation of Diethyl Adipate

This protocol describes a general, solvent-free approach to the Dieckmann condensation of
diethyl adipate, which, after hydrolysis and decarboxylation, yields a cyclopentanone structure,
a precursor to the target molecule.[11][12]

Objective: To synthesize ethyl 2-oxocyclopentane-1-carboxylate, a key intermediate.

Materials:

Diethyl adipate

Potassium tert-butoxide (t-BuOK), powdered[12]

p-Toluenesulfonic acid monohydrate (p-TsOH-H20)[12]

Mortar and pestle
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» Desiccator

 Distillation apparatus

Procedure:

 In a mortar, combine diethyl adipate and powdered potassium tert-butoxide.[12]

o Grind the mixture with a pestle at room temperature for approximately 10 minutes until a
solidified reaction mixture is formed.[12]

o Transfer the solidified mixture to a desiccator and let it stand for 60 minutes to allow the
reaction to complete and the formed tert-butanol to evaporate.[12]

» Neutralize the dried reaction mixture by adding p-toluenesulfonic acid monohydrate.[12]

e The resulting product, ethyl 2-oxocyclopentane-1-carboxylate, can then be isolated directly
by distillation from the reaction mixture.[11]

o Subsequent hydrolysis of the ester followed by decarboxylation (typically by heating with
acid) would yield cyclopentanone. Further functionalization is required to introduce the
carboxylic acid at the 3-position.
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Applications in Drug Development & Biological
Relevance

3-Oxocyclopentanecarboxylic acid and its derivatives are significant in medicinal chemistry,
primarily as precursors for the synthesis of prostaglandins and their analogues.[13]
Prostaglandins are lipid compounds with diverse hormone-like effects, involved in processes
such as inflammation, blood flow, and the formation of blood clots.[14]

Role in Prostaglandin Synthesis

Prostaglandins are synthesized in the body from arachidonic acid via the cyclooxygenase
(COX) pathway, leading to an unstable intermediate, PGHz.[14] This intermediate is then
converted into various prostaglandins, including PGEz and PGD2.[14] These can be further
dehydrated to form cyclopentenone prostaglandins (cyPGs), such as PGA:z and PGJ2.[15] The
cyclopentanone core of 3-Oxocyclopentanecarboxylic acid makes it a valuable starting
material for the total synthesis of these biologically active molecules.[16] These cyPGs are
known to have potent anti-inflammatory, anti-neoplastic, and anti-viral activities.[15]

Use as a Synthetic Intermediate

The compound serves as a starting material in the synthesis of various pharmaceutical agents.
For instance, it has been utilized in the preparation of intermediates for compounds targeting
cyclin-dependent kinases (CDKSs), which are crucial regulators of the cell cycle and are often
overexpressed in cancer cells.[17] The ability to selectively modify the ketone or the carboxylic
acid group allows for the construction of complex molecular scaffolds necessary for drug
candidates.

Safety and Handling

3-Oxocyclopentanecarboxylic acid is classified as an irritant. It can cause skin irritation,
serious eye irritation, and may be harmful if swallowed or inhaled.[7][18]

Table 3: GHS Hazard Information
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Hazard Class Code Description Source(s)
Skin o

) o H315 Causes skin irritation [4]
Corrosion/Irritation
Serious Eye Causes serious eye

o H319 N [4]

Damage/Irritation irritation
Acute Toxicity, Oral - Harmful if swallowed [18]

Specific target organ ]
o _ May cause respiratory
toxicity — single - T [18]
irritation
exposure

Handling Recommendations:
e Use in a well-ventilated area.[19]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and protective clothing.[18]

» Avoid breathing dust.[18]
e Wash hands thoroughly after handling.[18]
o Store in a cool, dry, and well-ventilated place with the container tightly closed.[19]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[7]
If inhaled, move to fresh air.[18] If swallowed, rinse mouth and seek medical attention if
symptoms persist.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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